N-[5-(4-morpholinylcarbonyl)-2-(1-pyrrolidinyl)phenyl]benzamide

• IUPAC Name: N-[5-(morpholine-4-carbonyl)-2-pyrrolidin-1-ylphenyl]benzamide
• InChI: InChI=1S/C22H25N3O3/c26-21(17-6-2-1-3-7-17)23-19-16-18(22(27)25-12-14-28-15-13-25)8-9-20(19)24-10-4-5-11-24/h1-3,6-9,16H,4-5,10-15H2,(H,23,26)
• InChI Key: YSTGMTCDLAYUPK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C=C(C=C2)C(=O)N3CCOCC3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C22H25N3O3
• Molecular Weight: 379.5 g/mol

Description

N-[5-(4-morpholinylcarbonyl)-2-(1-pyrrolidinyl)phenyl]benzamide, also known as BMS-986165, is a small molecule inhibitor that selectively targets the TYK2 enzyme. TYK2 is a member of the Janus kinase (JAK) family and is involved in the signaling pathways of various cytokines, including interleukin-12 (IL-12), IL-23, and type I interferons (IFNs). Inhibition of TYK2 has shown promise in the treatment of autoimmune diseases and certain cancers.

Mechanism of Action

N-[5-(4-morpholinylcarbonyl)-2-(1-pyrrolidinyl)phenyl]benzamide selectively inhibits the TYK2 enzyme, which is involved in the signaling pathways of various cytokines that play a key role in the immune response. By inhibiting TYK2, N-[5-(4-morpholinylcarbonyl)-2-(1-pyrrolidinyl)phenyl]benzamide blocks the downstream signaling of these cytokines, leading to a reduction in inflammation and immune cell activation.
Biochemical and Physiological Effects:
N-[5-(4-morpholinylcarbonyl)-2-(1-pyrrolidinyl)phenyl]benzamide has been shown to reduce inflammation and immune cell activation in preclinical models of autoimmune diseases. In addition, N-[5-(4-morpholinylcarbonyl)-2-(1-pyrrolidinyl)phenyl]benzamide has been shown to enhance the antitumor immune response in preclinical models of certain cancers.

Advantages and Limitations for Lab Experiments

One advantage of N-[5-(4-morpholinylcarbonyl)-2-(1-pyrrolidinyl)phenyl]benzamide is its selectivity for TYK2, which reduces the risk of off-target effects. However, one limitation of N-[5-(4-morpholinylcarbonyl)-2-(1-pyrrolidinyl)phenyl]benzamide is its relatively short half-life, which may require frequent dosing in clinical settings.

Future Directions

For N-[5-(4-morpholinylcarbonyl)-2-(1-pyrrolidinyl)phenyl]benzamide include clinical trials in patients with autoimmune diseases and certain cancers. In addition, further research is needed to better understand the mechanism of action of N-[5-(4-morpholinylcarbonyl)-2-(1-pyrrolidinyl)phenyl]benzamide and its potential for combination therapy with other immunomodulatory agents.

Scientific Research Applications

N-[5-(4-morpholinylcarbonyl)-2-(1-pyrrolidinyl)phenyl]benzamide has been extensively studied in preclinical models and has shown efficacy in the treatment of various autoimmune diseases, including psoriasis, rheumatoid arthritis, and inflammatory bowel disease. In addition, N-[5-(4-morpholinylcarbonyl)-2-(1-pyrrolidinyl)phenyl]benzamide has shown promise in the treatment of certain cancers, such as melanoma and non-small cell lung cancer, by enhancing the antitumor immune response.